Cas no 1807307-56-7 (Methyl 3-cyano-2-fluoro-6-ethylbenzoate)

• Product Name: Methyl 3-cyano-2-fluoro-6-ethylbenzoate
• CAS No: 1807307-56-7
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 4952746
• Update Time: 2025-07-23

Methyl 3-cyano-2-fluoro-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoro-6-ethylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-7-4-5-8(6-13)10(12)9(7)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： XWMRQJOTSPQOOI-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-fluoro-6-ethylbenzoate

Methyl 3-cyano-2-fluoro-6-ethylbenzoate (CAS No. 1807307-56-7): A Comprehensive Overview

Methyl 3-cyano-2-fluoro-6-ethylbenzoate (CAS No. 1807307-56-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced materials. The intricate molecular architecture of Methyl 3-cyano-2-fluoro-6-ethylbenzoate includes a benzoate ester group, a cyano substituent, a fluoro atom, and an ethyl side chain, which collectively contribute to its diverse chemical properties and potential applications.

The benzoate ester moiety in Methyl 3-cyano-2-fluoro-6-ethylbenzoate is particularly noteworthy, as it serves as a versatile pharmacophore in medicinal chemistry. This group is commonly found in various pharmaceutical compounds due to its ability to enhance solubility, improve bioavailability, and modulate metabolic pathways. Recent studies have highlighted the benzoate ester's role in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the cyano group further enhances the compound's reactivity, making it a valuable intermediate in synthetic organic chemistry. The cyano functionality is known for its ability to participate in various chemical transformations, including nucleophilic additions and condensation reactions, which are essential for constructing complex molecular frameworks.

The fluoro substituent in the molecule is another critical feature that influences the pharmacological properties of Methyl 3-cyano-2-fluoro-6-ethylbenzoate. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, the fluorine atom at the 2-position of the benzene ring in this compound contributes to its unique electronic properties, which can be exploited in drug design to enhance receptor interactions. The ethyl side chain provides additional steric bulk and can influence the compound's solubility and permeability across biological membranes. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, Methyl 3-cyano-2-fluoro-6-ethylbenzoate has been extensively studied for its applications in medicinal chemistry and material science. Researchers have explored its utility as a building block for synthesizing more complex molecules with tailored biological activities. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The cyano group has been particularly useful in designing molecules that can modulate enzyme activity through covalent binding or allosteric regulation. Additionally, the fluoro substituent has been leveraged to enhance the binding affinity of drug candidates to target proteins.

The synthesis of Methyl 3-cyano-2-fluoro-6-ethylbenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a benzene precursor to introduce the cyano group followed by fluorination at the desired position. Subsequent esterification with methanol under acidic conditions yields the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for producing sufficient quantities of the compound for further research and development.

The chemical properties of Methyl 3-cyano-2-fluoro-6-ethylbenzoate make it an attractive candidate for various applications beyond pharmaceuticals. In material science, for example, this compound has been investigated for its potential use in organic electronics due to its electron-withdrawing properties and ability to form stable radicals. The presence of both cyano and fluoro groups allows for further functionalization through polymerization or coordination with metal centers, leading to novel materials with enhanced performance characteristics.

The safety profile of Methyl 3-cyano-2-fluoro-6-ethylbenzoate is another critical aspect that has been thoroughly evaluated by researchers. While preliminary studies suggest that the compound exhibits moderate toxicity at high concentrations, it remains relatively stable under standard storage conditions. Proper handling procedures are recommended to minimize exposure risks during synthesis and application. Additionally, efforts have been made to develop environmentally friendly synthetic routes that reduce waste generation and hazardous byproducts.

In conclusion, Methyl 3-cyano-2-fluoro-6-ethylbenzoate (CAS No. 1807307-56-7) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features enable diverse applications ranging from drug development to advanced material design. Ongoing research continues to uncover new ways to utilize this compound effectively while ensuring safety and sustainability in its production and application.